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Compound of Interest

Compound Name: Barium caprate

Cat. No.: B15350513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of Barium Caprate,

identified by the CAS number 13098-41-4. While specific experimental data for this compound

is limited in publicly available literature, this document consolidates known information and

provides inferred properties based on the general characteristics of related chemical

compounds. It is designed to be a foundational resource for professionals in research, and

drug development who may be working with or considering this substance.

Chemical and Physical Properties
Barium caprate, also known as barium decanoate, is the barium salt of capric acid, a

saturated fatty acid. It is classified as an organometallic compound.

Table 1: Physicochemical Data of Barium Caprate
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Property Data Source/Note

CAS Number 13098-41-4

Molecular Formula C₂₀H₃₈BaO₄ [1][2]

Molecular Weight 479.84 g/mol [2]

Appearance Solid [1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility in Water Presumed to be poorly soluble

Based on the general trend of

decreasing solubility for

alkaline earth metal salts of

long-chain fatty acids. The

solubility of other barium salts

like barium carbonate is also

low.

Experimental Protocols
Detailed experimental protocols specifically for the synthesis and analysis of barium caprate
are not readily found in scientific literature. However, a general methodology for the preparation

of metal salts of fatty acids can be applied.

General Synthesis Protocol: Precipitation Method
This protocol describes a common method for synthesizing metal carboxylates.

Principle: A soluble barium salt is reacted with a soluble salt of capric acid (or capric acid itself

in the presence of a base) to form the insoluble barium caprate, which precipitates out of the

solution.

Materials:

Barium chloride (BaCl₂) or Barium hydroxide (Ba(OH)₂)
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Capric acid (Decanoic acid)

Sodium hydroxide (NaOH)

Ethanol

Distilled water

Procedure:

Preparation of Sodium Caprate Solution:

Dissolve a stoichiometric amount of capric acid in ethanol.

Separately, prepare an aqueous solution of sodium hydroxide.

Slowly add the sodium hydroxide solution to the capric acid solution while stirring to form

sodium caprate.

Precipitation of Barium Caprate:

Prepare an aqueous solution of barium chloride.

Slowly add the sodium caprate solution to the barium chloride solution under constant

stirring.

A white precipitate of barium caprate will form immediately.

Isolation and Purification:

Collect the precipitate by vacuum filtration.

Wash the precipitate several times with distilled water to remove any unreacted salts and

impurities.

Wash the precipitate with a small amount of ethanol to help with drying.

Dry the purified barium caprate in a desiccator or a vacuum oven at a low temperature.
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Recommended Analytical Characterization
To confirm the identity and purity of the synthesized barium caprate, the following analytical

techniques are recommended:

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic carboxylate

(COO⁻) stretching frequencies and confirm the absence of the carboxylic acid (COOH) peak.

Elemental Analysis: To determine the weight percentages of carbon, hydrogen, and barium,

and to verify the empirical formula.

Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition profile

of the compound.

Logical Workflow and Diagrams
The following diagrams illustrate the logical relationships in the synthesis and characterization

of barium caprate.

Synthesis

Characterization
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Caption: Experimental workflow for barium caprate synthesis.

Potential Applications
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While specific applications of barium caprate are not widely documented, related barium

compounds have various industrial uses.[3][4] Based on the properties of similar metal

carboxylates, potential applications for barium caprate could include:

PVC Heat Stabilizers: Barium salts, often in combination with other metals like cadmium or

zinc, are used to prevent the thermal degradation of polyvinyl chloride (PVC).

Catalysts: As a metallic soap, it may have catalytic activity in certain chemical reactions.

Lubricant Additives: The long hydrocarbon chains of the caprate moiety could impart

lubricating properties.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

toxicological properties of barium caprate have not been thoroughly investigated. All handling

of this chemical should be performed in a controlled laboratory setting by trained professionals,

adhering to appropriate safety protocols and using personal protective equipment. Consult the

Safety Data Sheet (SDS) from the supplier for detailed hazard information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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